2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole

• IUPAC Name: 2-(benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole
• InChI: InChI=1S/C21H16BrFN2O2S/c22-17-10-6-15(7-11-17)20-14-21(16-8-12-18(23)13-9-16)25(24-20)28(26,27)19-4-2-1-3-5-19/h1-13,21H,14H2
• InChI Key: OOVQDQWVRMSTIH-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H16BrFN2O2S
• Molecular Weight: 459.3 g/mol

Description

2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess several biochemical and physiological effects that make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole is not yet fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole has several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, as well as reduce inflammation and pain in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole in lab experiments is its potential to be developed into a new cancer treatment. Additionally, it has been shown to have anti-inflammatory and analgesic effects, which could make it useful in the development of new treatments for chronic pain and inflammatory diseases. However, one limitation of using this compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research involving 2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole. One possible direction is to further investigate its mechanism of action, which could lead to the development of more effective cancer treatments. Additionally, research could focus on developing new formulations of the compound that could improve its bioavailability and reduce any potential side effects. Finally, studies could be conducted to determine the compound's potential use in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis.

Synthesis Methods

The synthesis of 2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole involves the reaction of 4-bromoacetophenone, 4-fluoroacetophenone, and benzenesulfonyl hydrazide in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as ethanol, and the resulting compound is purified through recrystallization.

Scientific Research Applications

The potential applications of 2-(Benzenesulfonyl)-5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazole in scientific research are vast. This compound has been found to possess anti-cancer properties, making it an attractive candidate for the development of new cancer treatments. Additionally, it has been shown to have anti-inflammatory and analgesic effects, which could make it useful in the treatment of chronic pain and inflammatory diseases.